N-benzyl-5-(methylsulfonyl)-N,2-diphenyl-4-pyrimidinamine

• IUPAC Name: N-benzyl-5-methylsulfonyl-N,2-diphenylpyrimidin-4-amine
• InChI: InChI=1S/C24H21N3O2S/c1-30(28,29)22-17-25-23(20-13-7-3-8-14-20)26-24(22)27(21-15-9-4-10-16-21)18-19-11-5-2-6-12-19/h2-17H,18H2,1H3
• InChI Key: OQXGROJUZUUUBC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CN=C(N=C1N(CC2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H21N3O2S
• Molecular Weight: 415.5 g/mol
• CAS No.: 478080-89-6

Description

N-benzyl-5-(methylsulfonyl)-N,2-diphenyl-4-pyrimidinamine is a useful research compound. Its molecular formula is C24H21N3O2S and its molecular weight is 415.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrophoresis and Separation Studies

A study developed a nonaqueous capillary electrophoretic separation method for imatinib mesylate and related substances, including compounds structurally similar to N-benzyl-5-(methylsulfonyl)-N,2-diphenyl-4-pyrimidinamine. This method proved effective for quality control purposes, demonstrating the compound's relevance in analytical chemistry (Ye et al., 2012).

Synthesis and Thermal Stability

Research on unsymmetrical diamine monomers for polymer synthesis included structures akin to this compound. These studies highlight the compound's potential in creating high-performance materials with excellent thermal stability (Ghaemy & Alizadeh, 2009).

Antimicrobial Applications

In another application, derivatives structurally related to this compound were used in antimicrobial coatings, demonstrating the compound's potential in creating protective surfaces with antimicrobial properties (El‐Wahab et al., 2015).

Insecticidal and Acaricidal Potency

A class of insecticides and acaricides was synthesized, featuring core structures similar to this compound. These compounds showed remarkable activity against various pests, indicating potential applications in agriculture (Tokio et al., 1992).

Optical Properties in Polymers

Studies on polyimides containing pyridine and sulfur units, with structures related to this compound, showed that these polymers have excellent optical properties. This suggests potential use in industries requiring materials with specific optical characteristics (Guan et al., 2017).

Mechanism of Action

Target of Action

The specific targets can vary depending on the exact structure and functional groups present in the compound .

Mode of Action

Based on its chemical structure, it can be inferred that the compound might interact with its targets through various types of chemical interactions such as hydrogen bonding, ionic interactions, and hydrophobic interactions .

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways, including signal transduction pathways, metabolic pathways, and cell cycle regulation pathways .

Pharmacokinetics

The compound’s bioavailability could be influenced by factors such as its solubility, stability, and the presence of specific transporters in the body .

Result of Action

Based on its chemical structure, it can be inferred that the compound might exert its effects by modulating the activity of its target proteins, thereby influencing the cellular processes controlled by these proteins .

Action Environment

The action, efficacy, and stability of N-benzyl-5-(methylsulfonyl)-N,2-diphenyl-4-pyrimidinamine can be influenced by various environmental factors. These can include the pH and temperature of the biological environment, the presence of other interacting molecules, and the specific characteristics of the target cells or tissues .